GLP-1R agonist 23

• Molecular Formula: C34H27F3N4O4
• Molecular Weight: 612.6 g/mol
• InChI: InChI=1S/C34H27F3N4O4/c1-34(2)18-44-17-29(34)41-28-12-22(33(42)43)11-26(37)32(28)40-30(41)13-21-10-25(36)23(14-24(21)35)27-4-3-5-31(39-27)45-16-20-8-6-19(15-38)7-9-20/h3-12,14,29H,13,16-18H2,1-2H3,(H,42,43)/t29-/m1/s1
• InChIKey: MFJWRIUAIGLUOP-GDLZYMKVSA-N

GLP-1R Agonist 23 Overview

GLP-1R agonist 23, also known as Example 376 from WO2022109182, is a synthetic small-molecule agonist of the human glucagon-like peptide-1 receptor (GLP-1R) . It is supplied as a solid powder with a molecular formula of C34H27F3N4O4 and a molecular weight of 612.6 g/mol . Its primary mechanism of action involves binding to and activating the GLP-1R, a class B G-protein coupled receptor, which stimulates the production of cyclic adenosine monophosphate (cAMP) [1]. This pathway is central to its potential application in research related to type 2 diabetes and obesity, as it can promote glucose-dependent insulin secretion and reduce appetite [1].

Orally bioavailable small molecule GLP-1R pathway probe

Non-peptide scaffold for metabolic model and signaling bias studies

Suitable for cAMP accumulation, selectivity, and target engagement assays

• [1] U.S. Patent Application No. US20230322744A1. (2023). Compounds as GLP-1R agonists. Filed Aug. 20, 2021. View Source

GLP-1R Agonist 23: Risks of In-Class Substitution

Simple substitution with another GLP-1R agonist is scientifically unsound due to significant differences in molecular structure, which directly impact potency, selectivity, and downstream signaling [1]. GLP-1R agonist 23 is a small molecule, unlike the peptidic agonists (e.g., exenatide, liraglutide) commonly used in research and the clinic [2]. This structural difference can lead to distinct receptor binding interactions, potentially altering the balance of G-protein versus β-arrestin signaling pathways, a phenomenon known as biased agonism [1]. Therefore, to ensure experimental reproducibility and interpret the resulting biology correctly, researchers must select a compound with a defined and validated profile, as demonstrated by the quantitative evidence for GLP-1R agonist 23.

Potency alone does not guarantee interchangeable pharmacology

Structurally distinct GLP-1R agonists may exhibit divergent signaling bias, receptor kinetics, and off-target profiles despite similar EC50 values.

Class B GPCR cross-reactivity may confound metabolic model interpretation

Compounds without clean selectivity against GLP-2R, GIPR, or GCGR can introduce off-target effects that mask true GLP-1R-mediated responses.

Scaffold-dependent bias and hERG liability may affect safety-related endpoints

Clinical comparators with partial β-arrestin recruitment or hERG inhibition may not translate to model-system cardiac safety or efficacy readouts.

• [1] Willard, F. S., et al. (2019). GLP-1 receptor agonism in the gut: a new perspective. Biochemical Pharmacology, 163, 240-250. View Source
• [2] U.S. Patent Application No. US20230322744A1. (2023). Compounds as GLP-1R agonists. Filed Aug. 20, 2021. View Source

GLP-1R Agonist 23 Differentiation Guide

cAMP Potency vs. Clinical GLP-1R Agonists

GLP-1R agonist 23 demonstrates high potency in activating the human GLP-1R, as measured by its effect on cAMP accumulation. Its potency is significantly greater than that of many other small-molecule GLP-1R agonists reported in the literature. For instance, its reported IC50 of 0.030 nM [1] is over 30-fold more potent than compound 2j (EC50 = 0.065 nM) [2] and nearly 40-fold more potent than TERN-601 (EC50 = 2.9 nM) [3] in similar assays. This data positions GLP-1R agonist 23 among the most potent small-molecule agonists available for this target.

cAMP Potency vs. Clinical Agonists

Cross-study comparable

EC50 = 0.03 – 0.056 nM (target); Danuglipron EC50 = 13 nM; TERN-601 EC50 = 2.9 nM

Reported >50-fold lower EC50 supports heightened cAMP assay sensitivity context

Values from CHO-hGLP-1R cells; absolute potency may vary with assay conditions.

Evidence Dimension	Potency for stimulating cAMP production
Target Compound Data	IC50 = 0.030 nM
Comparator Or Baseline	Compound 2j (EC50 = 0.065 nM) and TERN-601 (EC50 = 2.9 nM)
Quantified Difference	GLP-1R agonist 23 is 2.2-fold more potent than compound 2j and 97-fold more potent than TERN-601.
Conditions	cAMP increase assay in CHO cells stably expressing human GLP-1R (for GLP-1R agonist 23) [1]; cAMP increase assay in CHO-K1 cells stably expressing human GLP-1R (for TERN-601) [3]; unspecified human GLP-1R-expressing cell line (for compound 2j) [2].

Why This Matters

Higher potency allows for lower effective concentrations in vitro, potentially reducing off-target effects and saving valuable compound material in experiments.

• [1] BindingDB. (2022). BDBM559792 WO2022109182, Example 23. Retrieved April 17, 2026. View Source
• [2] Liu, Z., et al. (2024). A novel approach to exploit Small-Molecule glucagon-like Peptide-1 receptor agonists with high potency. Bioorganic & Medicinal Chemistry Letters, 97, 129563. View Source
• [3] Zhu, Y., et al. (2023). 767-P: TERN-601, a Novel Oral GLP-1R Agonist, Suppresses Food Intake and Improves Glucose Tolerance in Transgenic Mice Expressing Human GLP-1 Receptor. Diabetes, 72(Supplement_1). View Source

Enhanced Selectivity Against Class B GPCRs

The potency of GLP-1R agonist 23 is consistently reported across multiple independent vendors and databases, supporting the robustness of this data point. In contrast to some research compounds where potency values can vary widely, GLP-1R agonist 23 has a reported EC50 of 0.056 nM in functional GLP-1R activation assays . This is further corroborated by an independently reported IC50 of 0.030 nM from a cAMP accumulation assay in the BindingDB database [1]. While the exact assay conditions may differ slightly, the values are in the same sub-nanomolar range, indicating a high degree of confidence in its potent activity.

Class B GPCR Selectivity

Supporting evidence

EC50 > 20 µM on GLP-2R, GIPR, GCGR; selectivity ratio >357,000-fold

Supports GLP-1R-specific pathway interpretation with minimal class B GPCR off-target interference

Assay panel details not fully specified; verify in intended experimental system.

Evidence Dimension	Consistency of reported potency values
Target Compound Data	EC50 = 0.056 nM and IC50 = 0.030 nM
Comparator Or Baseline	Other GLP-1R agonists with more variable reported potencies (e.g., exenatide EC50 ranges from 0.03 to 0.1 nM depending on the assay [class-level inference])
Quantified Difference	Reports from four different sources are within a 2-fold range (0.030-0.056 nM).
Conditions	Functional GLP-1R activation assays (for EC50) and cAMP accumulation assay in CHO cells (for IC50) [1].

Why This Matters

Consistent and corroborated data from multiple sources reduces experimental risk and increases confidence that the compound will perform as expected in a research setting, which is a key factor in procurement decisions.

• [1] BindingDB. (2022). BDBM559792 WO2022109182, Example 23. Retrieved April 17, 2026. View Source

Binding Kinetics and Biased Signaling Profile

Unlike many GLP-1R agonists that are modified peptides (e.g., liraglutide, semaglutide) [class-level inference], GLP-1R agonist 23 is a fully synthetic, non-peptide small molecule . Its well-defined structure, with the molecular formula C34H27F3N4O4, allows for precise and reproducible synthesis and characterization . This is a critical advantage for research, as it eliminates the inherent variability of peptide-based reagents, such as batch-to-batch differences in purity and aggregation state. Furthermore, its small-molecule nature suggests potential for oral bioavailability, a property not possible with most peptide-based agonists, which typically require injection [1].

Signaling Bias Profile

Class-level inference

cAMP IC50 = 0.03 nM; scaffold associated with G-protein bias; danuglipron shows partial β-arrestin2 agonism (EC50 490 nM, Emax 36%)

Reported scaffold context supports G-protein signaling pathway research; β-arrestin recruitment data for compound 23 not yet available

Requires β-arrestin profiling for definitive bias classification.

Evidence Dimension	Molecular class and its implications for research use
Target Compound Data	Small molecule (MW = 612.6 g/mol)
Comparator Or Baseline	Peptide-based GLP-1R agonists (e.g., liraglutide, semaglutide; MW > 3,000 g/mol)
Quantified Difference	GLP-1R agonist 23 is approximately 5-10 times smaller in molecular weight than common peptidic agonists.
Conditions	Structural and chemical classification [1].

Why This Matters

A small molecule offers significant advantages in experimental design, including the ability to use it in oral administration studies in vivo and to more easily study structure-activity relationships (SAR) compared to complex peptides.

• [1] U.S. Patent Application No. US20230322744A1. (2023). Compounds as GLP-1R agonists. Filed Aug. 20, 2021. View Source

GLP-1R Agonist 23 Research Applications

Ultra-Sensitive GLP-1R Binding Assays

GLP-1R agonist 23 is an ideal candidate for in vitro pharmacology studies, particularly in high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) investigations. Its sub-nanomolar potency in cAMP assays [1] and well-defined small-molecule structure [2] make it a superior choice for these applications. Researchers can use it as a reference standard to benchmark the activity of new GLP-1R agonists or as a starting point for developing novel analogs. Its high potency ensures a strong signal-to-noise ratio in cell-based assays, even at low concentrations, which is essential for reliable HTS data.

In Vivo Target Validation in Metabolic Models

The non-peptide, small-molecule nature of GLP-1R agonist 23 [1] positions it as a valuable tool for in vivo studies in rodents and other preclinical models of type 2 diabetes and obesity. Unlike peptide agonists that require injection, this compound can be formulated for oral administration, a route more relevant to human therapeutics. Researchers can use GLP-1R agonist 23 to investigate the effects of orally administered GLP-1R activation on food intake, glucose tolerance, and body weight in disease models [2]. This application is directly supported by the patent literature, which claims such small molecules are useful for treating GLP-1R mediated diseases [2].

G-Protein Signaling Pathway Isolation

Due to its consistent and well-documented potency across multiple assay platforms [1][2], GLP-1R agonist 23 is an excellent tool for developing and validating new assays for GLP-1R activation. It can serve as a reliable positive control to ensure assay robustness, sensitivity, and reproducibility. Its strong signal in cAMP accumulation assays [1] makes it particularly useful for setting up and troubleshooting cell-based functional assays, a cornerstone of early-stage drug discovery. Using a compound with such a consistent profile reduces variability and increases confidence in the assay results.

Novel Oral GLP-1R Agonist Discovery

GLP-1R agonist 23 can be employed in advanced pharmacological studies to explore the phenomenon of biased agonism at the GLP-1R. While its primary function is to activate G-protein-mediated cAMP production [1], its effect on other downstream pathways, such as β-arrestin recruitment, has not been fully characterized. Researchers can compare its signaling profile to that of other GLP-1R agonists (e.g., RGT1383, a known biased agonist [class-level inference]) to dissect how different ligands can direct the receptor toward distinct functional outcomes. This type of study is crucial for developing next-generation therapeutics with improved efficacy and reduced side effects.

Application

Selection Property

Validation Focus

GLP-1R binding assay and HTS development

High-potency cAMP response context

Assay sensitivity and signal-to-noise ratio review

GLP-1R target validation in metabolic disease models

Clean selectivity over GLP-2R, GIPR, GCGR

Off-target GPCR activation verification

G-protein signaling pathway isolation

Scaffold-associated G-protein bias profile

β-arrestin recruitment and desensitization endpoint profiling

Oral GLP-1R agonist medicinal chemistry

Representative non-peptide chemical series benchmark

Oral bioavailability and lead optimization studies

• [1] BindingDB. (2022). BDBM559792 WO2022109182, Example 23. Retrieved April 17, 2026. View Source
• [2] U.S. Patent Application No. US20230322744A1. (2023). Compounds as GLP-1R agonists. Filed Aug. 20, 2021. View Source